Cas no 204862-73-7 (Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)-)

• Product Name: Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)-
• CAS No: 204862-73-7
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 3896563
• PubChem ID: 86192989
• Update Time: 2025-10-29

Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)-
• 3,5-dichloro-4-(1,3-dioxolan-2-yl)pyridine
• 204862-73-7
• MFCD06209654

• Inchi： 1S/C8H7Cl2NO2/c9-5-3-11-4-6(10)7(5)8-12-1-2-13-8/h3-4,8H,1-2H2
• InChI Key： GYARAHUAQZLTIP-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C1OCCO1)Cl

Computed Properties

• Exact Mass: 218.9853839Da
• Monoisotopic Mass: 218.9853839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31.4Ų

Additional information on Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)-

Comprehensive Overview of Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)- (CAS No. 204862-73-7)

Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)- (CAS No. 204862-73-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and dioxolane functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring 3,5-dichloro substitutions, enhances its reactivity, making it valuable for constructing complex molecules. Researchers and industries are increasingly exploring its potential due to its compatibility with modern green chemistry principles and sustainable synthesis methods.

In recent years, the demand for high-purity intermediates like Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)- has surged, driven by advancements in drug discovery and crop protection technologies. The compound's ability to act as a building block for biologically active molecules aligns with the growing focus on precision agriculture and personalized medicine. For instance, its derivatives are being investigated for their potential in developing next-generation pesticides with reduced environmental impact, a topic highly relevant to current discussions on sustainable farming.

The synthesis of CAS No. 204862-73-7 typically involves multi-step reactions, including halogenation and cyclization processes, which are optimized for yield and scalability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical manufacturing, where even minor impurities can affect efficacy and safety.

From an industrial perspective, Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)- is often discussed in the context of supply chain resilience and localized production. The COVID-19 pandemic highlighted the need for robust chemical supply networks, prompting companies to reevaluate their reliance on single-source suppliers. This compound's synthesis can be adapted to modular production systems, a trend gaining traction in the chemical industry to enhance flexibility and reduce logistical risks.

Environmental and regulatory considerations also play a pivotal role in the application of CAS No. 204862-73-7. With increasing scrutiny on chemical safety and biodegradability, researchers are exploring ways to modify its derivatives to minimize ecological footprints. This aligns with global initiatives like the European Green Deal and REACH regulations, which emphasize the development of safer alternatives to conventional chemicals.

In the realm of academic research, Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)- is frequently cited in studies focusing on heterocyclic chemistry and catalysis. Its structural features make it an excellent candidate for investigating molecular interactions and reaction mechanisms. Recent publications have highlighted its utility in asymmetric synthesis, a field that is pivotal for producing enantiomerically pure compounds used in chiral drugs.

Looking ahead, the compound's adaptability to flow chemistry and continuous processing positions it as a key player in the transition toward Industry 4.0. Automation and data-driven optimization are revolutionizing chemical production, and intermediates like CAS No. 204862-73-7 are at the forefront of this transformation. Its integration into digital twin models for process simulation further underscores its relevance in modern chemical engineering.

To summarize, Pyridine, 3,5-dichloro-4-(1,3-dioxolan-2-yl)- (CAS No. 204862-73-7) exemplifies the intersection of innovation and practicality in contemporary chemistry. Its applications span diverse sectors, from life sciences to advanced materials, while its synthesis and use reflect broader trends in sustainability and technological advancement. As research continues to uncover new possibilities, this compound is poised to remain a critical component in the toolkit of chemists and engineers worldwide.